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This in-depth technical guide provides a comprehensive overview of neurosensory alterations,
a common complication following bilateral sagittal split osteotomy (BSSO). This document
outlines the incidence and recovery patterns of these alterations, details the experimental
protocols for their assessment, and explores the underlying molecular signaling pathways
involved in nerve injury and regeneration. The information presented herein is intended to
serve as a valuable resource for researchers, scientists, and professionals engaged in the
development of therapeutic interventions aimed at mitigating nerve injury and promoting
recovery after maxillofacial surgical procedures.

Incidence and Recovery of Neurosensory
Alterations

Neurosensory disturbance (NSD) of the inferior alveolar nerve (IAN) is a frequent complication
of BSSO, with reported incidence rates varying widely in the literature, from as low as 9% to as
high as 85%.[1] This variability can be attributed to differences in surgical techniques, methods
and timing of sensory evaluation, and the type of fixation used.[1] The immediate postoperative
period often sees the highest incidence of NSD, with a significant number of patients
experiencing some degree of altered sensation.[1][2] However, long-term recovery of nerve
function is common, though not always complete.[1][3]
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Several factors have been identified as influencing the risk and persistence of neurosensory

deficits, including patient age, the magnitude of mandibular movement, and the degree of

intraoperative nerve manipulation.[4] Older patients, in particular, appear to be at a higher risk

for prolonged or permanent neurosensory disturbances.[5]

The following tables summarize quantitative data on the incidence and recovery of

neurosensory alterations following BSSO, compiled from various clinical studies.

Table 1: Incidence of Neurosensory Disturbance (NSD) Following BSSO

Assessment Immediate Post-op  >1 Year Post-op
Study Cohort . .

Method Incidence Incidence
15 patients (30 sides) Subjective

_ _ 73.3% 13.3%
[1][3] (Questionnaire)
15 patients (30 sides) Objective (Cotton
o 66.7% 6.7%
[11[3] swabs, pin prick)
] Objective (Light-

50 patients[2] 100% 0% (at 9 months)

touch)
263 patients (<19 o o

Subjective & Objective  41.3% 4.8% (permanent)
years)[4][5]
263 patients (19-30 o o

Subjective & Objective  42.6% 7.9% (permanent)
years)[4][5]
263 patients (>30 o o

Subjective & Objective  63.6% 15.2% (permanent)

years)[4][5]

10 patients[6]

Subjective

90% (at 1 week)

10% (at 1 year)

Table 2: Recovery from Neurosensory Disturbance (NSD) Following BSSO
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Study Cohort Follow-up Period Recovery Rate/Outcome

81.8% of sides with initial
15 patients (30 sides) with 1 subjective NSD recovered.
>1 year
persistent NSD[1][3] Y 90% of sides with initial

objective NSD recovered.

Average duration of
50 patients[2] 4-9 months hypoesthesia was 6.6 + 1.2

months.

Cumulative incidence of

263 patients[4] 1 year recovery was lower in older
age groups.

10 patients[6] 1 month 30% reported subjective NSD.

10 patients[6] 6 months 20% reported subjective NSD.

Experimental Protocols for Neurosensory
Assessment

A variety of subjective and objective tests are employed to evaluate the extent and nature of
neurosensory alterations. The choice of assessment method can influence the reported
incidence of NSD.[1]

Subjective Assessment

Subjective assessments rely on the patient's perception and reporting of their sensory
experience.

e Questionnaires and Visual Analog Scales (VAS): Patients are asked to describe their
symptoms (e.g., numbness, tingling, pain) and rate the severity of discomfort on a visual
analog scale.[1][7] Questionnaires may also assess the impact of the neurosensory deficit on
daily activities.[8]

Objective Assessment (Quantitative Sensory Testing -

QST)
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Objective tests provide quantifiable measures of sensory function and are crucial for a
comprehensive evaluation.[9]

Light Touch Discrimination:

o Methodology: A cotton wisp or a standardized monofilament (e.g., Semmes-Weinstein) is
lightly applied to the skin of the chin and lower lip.[1][2] The patient, with their eyes closed,
is asked to indicate when they feel the stimulus. The threshold for detection can be
determined by using filaments of varying forces.[10]

Two-Point Discrimination:

o Methodology: A two-point discrimination aesthesiometer or a caliper is used to
simultaneously apply one or two points to the skin.[11][12] The minimal distance at which
the patient can consistently perceive two distinct points is recorded.[11] The test begins
with a distance greater than the expected norm and is gradually decreased.[11][13]

Pin Prick (Nociception):

o Methodology: A sharp probe or needle is used to apply a stimulus to the skin, assessing
the patient's ability to perceive a sharp sensation.[1][7] The response is typically compared
to an unaffected area.

Thermal Sensitivity Testing:

o Methodology: This test evaluates the function of small myelinated (A-delta) and
unmyelinated (C) nerve fibers by assessing the patient's ability to discriminate between
warm and cold stimuli.[7][14] This can be performed using thermal disks of different
temperatures or more sophisticated devices that control the precise temperature of the
thermode applied to the skin.[15][16]

Signaling Pathways in Nerve Injury and
Regeneration

The neurosensory alterations observed after BSSO are a consequence of injury to the inferior
alveolar nerve, which triggers a complex cascade of molecular and cellular events aimed at
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nerve repair. Understanding these signaling pathways is critical for the development of targeted
therapeutic strategies.

Following nerve injury, a process known as Wallerian degeneration occurs in the distal segment
of the axon. This is followed by a regenerative response orchestrated by Schwann cells and the
neuronal cell body. Several key signaling pathways are involved in this process:

o Neurotrophic Factor Signaling: Neurotrophic factors, such as Nerve Growth Factor (NGF),
Brain-Derived Neurotrophic Factor (BDNF), and Glial Cell-Derived Neurotrophic Factor
(GDNF), play a crucial role in promoting neuronal survival, axonal growth, and myelination.
These factors are upregulated by Schwann cells following injury and activate downstream
signaling cascades within the neuron.

o PI3K/Akt Pathway: The Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt) pathway is
a central regulator of cell survival and growth. Activation of this pathway by neurotrophic
factors promotes the survival of injured neurons and supports axonal regeneration.

 MAPK/Erk Pathway: The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-
Regulated Kinase (Erk) pathway is involved in Schwann cell proliferation and differentiation,
which are essential for clearing debris and providing a supportive environment for
regenerating axons.

e CAMP/PKA Pathway: The cyclic Adenosine Monophosphate (CAMP)/Protein Kinase A (PKA)
pathway is another important intracellular signaling cascade that can be activated by
neurotrophic factors and plays a role in promoting axonal growth.

o TGF-B Signaling: Transforming Growth Factor-beta (TGF-) is a multifunctional cytokine that
is involved in modulating the inflammatory response, promoting Schwann cell migration, and
supporting axonal regeneration.

The interplay of these and other signaling pathways ultimately determines the success of nerve
regeneration and the extent of functional recovery.

Visualizing Experimental and Biological Processes

To further elucidate the concepts discussed, the following diagrams, generated using the DOT
language, illustrate a typical experimental workflow for neurosensory assessment and a
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simplified overview of the key signaling pathways involved in nerve regeneration.
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Caption: Experimental workflow for neurosensory assessment following BSSO.
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Caption: Key signaling pathways in peripheral nerve regeneration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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